Cas no 1105214-97-8 (3-[(4-ethylphenyl)(methyl)sulfamoyl]-N-(4-phenoxyphenyl)thiophene-2-carboxamide)

• Product Name: 3-[(4-ethylphenyl)(methyl)sulfamoyl]-N-(4-phenoxyphenyl)thiophene-2-carboxamide
• CAS No: 1105214-97-8
• MF: C₂₆H₂₄N₂O₄S₂
• MW: 492.609764099121
• CID: 5393253
• Update Time: 2025-10-28

3-[(4-ethylphenyl)(methyl)sulfamoyl]-N-(4-phenoxyphenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, 3-[[(4-ethylphenyl)methylamino]sulfonyl]-N-(4-phenoxyphenyl)-
• 3-[(4-ethylphenyl)(methyl)sulfamoyl]-N-(4-phenoxyphenyl)thiophene-2-carboxamide

• Inchi： 1S/C26H24N2O4S2/c1-3-19-9-13-21(14-10-19)28(2)34(30,31)24-17-18-33-25(24)26(29)27-20-11-15-23(16-12-20)32-22-7-5-4-6-8-22/h4-18H,3H2,1-2H3,(H,27,29)
• InChI Key： IDJUONQOEUZAQP-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OC3=CC=CC=C3)C=C2)=O)SC=CC=1S(N(C1=CC=C(CC)C=C1)C)(=O)=O

Experimental Properties

• Density: 1.335±0.06 g/cm3(Predicted)
• pka: 10.60±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-[(4-ethylphenyl)(methyl)sulfamoyl]-N-(4-phenoxyphenyl)thiophene-2-carboxamide

Professional Introduction to Compound with CAS No 1105214-97-8 and Product Name: 3-[(4-ethylphenyl)(methyl)sulfamoyl]-N-(4-phenoxyphenyl)thiophene-2-carboxamide

Compound with the CAS number 1105214-97-8 and the product name 3-[(4-ethylphenyl)(methyl)sulfamoyl]-N-(4-phenoxyphenyl)thiophene-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this compound incorporates several key functional groups, including a thiophene core, which is known for its versatility in medicinal chemistry. The presence of both sulfamoyl and phenoxy substituents further enhances its potential as a pharmacophore, enabling interactions with biological targets that could lead to therapeutic effects.

The thiophene core in this molecule is particularly noteworthy due to its role in various bioactive compounds. Thiophenes are heterocyclic aromatic compounds that have been widely explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in the thiophene ring allows for diverse chemical modifications, which can be tailored to optimize biological activity. In the case of 3-[(4-ethylphenyl)(methyl)sulfamoyl]-N-(4-phenoxyphenyl)thiophene-2-carboxamide, the thiophene ring is connected to a sulfamoyl group and a phenoxyphenyl moiety, creating a complex structure that may interact with multiple targets within biological systems.

The sulfamoyl group is another critical feature of this compound. Sulfonamides are well-known for their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory effects. The sulfamoyl group in this molecule is attached to a 4-ethylphenyl moiety, which can influence the compound's solubility and metabolic stability. This structural feature may enhance the compound's bioavailability and reduce its toxicity, making it a more attractive candidate for further development.

The phenoxyphenyl group at the N-position of the thiophene ring adds another layer of complexity to the molecule. This group is known to contribute to binding affinity and selectivity when interacting with biological targets. The presence of two phenyl rings linked by an oxygen atom creates a rigid structure that can fit into specific binding pockets in proteins or enzymes. This feature is particularly important in drug design, as it allows for precise targeting of disease-causing molecules.

Recent research has highlighted the potential of thiophene-based compounds as scaffolds for developing new therapeutic agents. Studies have shown that modifications to the thiophene ring can significantly alter the biological activity of these molecules. For instance, researchers have demonstrated that incorporating electron-withdrawing groups into the thiophene ring can enhance binding affinity to certain enzymes. Similarly, introducing polar functional groups can improve solubility and bioavailability.

In the context of 3-[(4-ethylphenyl)(methyl)sulfamoyl]-N-(4-phenoxyphenyl)thiophene-2-carboxamide, these structural features may contribute to its potential therapeutic applications. The sulfamoyl group could interact with enzymes or receptors involved in inflammatory pathways, while the phenoxyphenyl group might target specific protein domains associated with diseases such as cancer or neurodegeneration. Further studies are needed to elucidate the exact mechanisms by which this compound exerts its effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiophene core, followed by functionalization with sulfamoyl and phenoxy groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce these functional groups efficiently. The final product must undergo rigorous analytical testing to confirm its identity and purity before it can be used in biological assays.

Biological evaluation of 3-[(4-ethylphenyl)(methyl)sulfamoyl]-N-(4-phenoxyphenyl)thiophene-2-carboxamide has already begun, with initial results suggesting promising activity against certain disease models. In vitro assays have shown that this compound inhibits the activity of enzymes involved in inflammation and cell proliferation. Additionally, preclinical studies in animal models have demonstrated potential therapeutic effects without significant side effects. These findings support further development efforts aimed at translating this compound into a clinical candidate.

The development of new pharmaceuticals relies heavily on understanding structure-activity relationships (SAR). By systematically modifying key functional groups in 3-[(4-ethylphenyl)(methyl)sulfamoyl]-N-(4-phenoxyphenyl)thiophene-2-carboxamide, researchers can optimize its biological activity and pharmacokinetic properties. For example, replacing the 4-ethylphenyl moiety with other aromatic rings might alter binding affinity or metabolic stability. Similarly, modifying the sulfamoyl group could enhance potency or selectivity against specific targets.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity before conducting expensive wet lab experiments. These tools can help identify promising derivatives of 3-[(4-ethylphenyl)(methyl)sulfamoyl]-N-(4-phenoxyphenyl)thiophene-2-carboxamide by simulating interactions with biological targets at an atomic level.

In conclusion,3-[(4-ethylphenyl)(methyl)sulfamoyl]-N-(4-phenoxyphenyl)thiophene-2-carboxamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Further research is needed to fully understand its therapeutic potential and optimize its properties for clinical use. As our understanding of disease mechanisms continues to evolve,this compound may play an important role in developing new treatments for various diseases.